Cas no 33538-98-6 ((E)-3-(5-Chloro-2-hydroxyphenyl)acrylaldehyde)

• Product Name: (E)-3-(5-Chloro-2-hydroxyphenyl)acrylaldehyde
• CAS No: 33538-98-6
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 321945
• PubChem ID: 5381130
• Update Time: 2025-07-18

(E)-3-(5-Chloro-2-hydroxyphenyl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(5-chloro-2-hydroxyphenyl)-
• (E)-3-(5-Chloro-2-hydroxyphenyl)acrylaldehyde
• (E)-3-(5-chloro-2-hydroxyphenyl)prop-2-enal
• 5-Chlor-2-hydroxyzimtaldehyd
• 5-chloro-2-hydroxycinnamaldehyde
• AC1NTH9K
• NSC110721
• NSC-110721
• 33538-98-6
• 3-(5-chloro-2-hydroxyphenyl)acrylaldehyde
• DTXSID40419036
• 1252024-60-4
• SCHEMBL2553746
• EN300-1984764

• Inchi： 1S/C9H7ClO2/c10-8-3-4-9(12)7(6-8)2-1-5-11/h1-6,12H/b2-1+
• InChI Key： TWBSLXPPYNMYNJ-OWOJBTEDSA-N
• SMILES： ClC1C=CC(=C(/C=C/C=O)C=1)O

Computed Properties

• Exact Mass: 182.01351
• Monoisotopic Mass: 182.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.322
• Boiling Point: 353.1°Cat760mmHg
• Flash Point: 167.3°C
• Refractive Index: 1.629
• PSA: 37.3
• LogP: 2.25770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on (E)-3-(5-Chloro-2-hydroxyphenyl)acrylaldehyde

Comprehensive Overview of (E)-3-(5-Chloro-2-hydroxyphenyl)acrylaldehyde (CAS No. 33538-98-6): Properties, Applications, and Research Insights

(E)-3-(5-Chloro-2-hydroxyphenyl)acrylaldehyde, identified by its CAS number 33538-98-6, is a specialized organic compound with a unique molecular structure that combines a chloro-substituted phenol ring with an α,β-unsaturated aldehyde moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential as a building block for synthesizing bioactive molecules. The E-configuration of the double bond in the acrylaldehyde group is critical for its stereospecific interactions in chemical reactions.

Recent studies highlight the role of (E)-3-(5-Chloro-2-hydroxyphenyl)acrylaldehyde in developing antimicrobial agents and fluorescent probes. Researchers are exploring its utility in covalent organic frameworks (COFs), a trending topic in materials science, where its aldehyde group facilitates Schiff base reactions for porous material design. The compound’s photophysical properties also make it a candidate for OLED applications, aligning with the global push for energy-efficient technologies.

From a synthetic chemistry perspective, the 5-chloro-2-hydroxy substitution pattern enhances the compound’s reactivity in electrophilic aromatic substitution and cross-coupling reactions. This feature is particularly valuable in medicinal chemistry, where derivatives of this compound are investigated for enzyme inhibition and receptor modulation. The hydroxyl group further allows for hydrogen bonding, improving solubility in polar solvents—a key consideration for drug formulation.

Environmental and green chemistry applications are another emerging focus. The compound’s potential as a biodegradable intermediate aligns with the demand for sustainable chemical processes. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and stability, addressing quality control challenges in industrial-scale production.

In summary, (E)-3-(5-Chloro-2-hydroxyphenyl)acrylaldehyde (CAS 33538-98-6) exemplifies the intersection of structural versatility and functional adaptability in modern chemistry. Its applications span from drug discovery to advanced materials, reflecting its relevance in addressing contemporary scientific and technological challenges.